Cas no 74205-55-3 (3-Ethoxyphenylacetonitrile)
3-Ethoxyphenylacetonitrile (CAS 7168-18-9) is a versatile organic compound featuring an ethoxy-substituted phenyl ring attached to an acetonitrile group. This structure makes it a valuable intermediate in organic synthesis, particularly for the preparation of pharmaceuticals, agrochemicals, and fine chemicals. Its nitrile functionality allows for further transformations, such as hydrolysis to carboxylic acids or reduction to primary amines. The ethoxy group enhances solubility and reactivity in certain synthetic pathways. The compound exhibits stability under standard conditions, ensuring reliable performance in multi-step reactions. Its well-defined purity and consistent quality make it suitable for research and industrial applications requiring precise chemical building blocks.
3-Ethoxyphenylacetonitrile structure
Product Name:3-Ethoxyphenylacetonitrile
CAS No:74205-55-3
MF:C10H11NO
MW:161.200442552567
MDL:MFCD00016397
CID:562228
PubChem ID:4985227
Update Time:2025-06-07
3-Ethoxyphenylacetonitrile Chemical and Physical Properties
Names and Identifiers
-
- Benzeneacetonitrile,3-ethoxy-
- 2-(3-ethoxyphenyl)acetonitrile
- 3-Ethoxyphenylacetonitrile
- Benzeneacetonitrile,3-ethoxy
- 74205-55-3
- 3-Ethoxyphenylacetonitrile,
- CS-0299466
- MFCD00016397
- AKOS006344168
- Methoxybenzylcyanid
- (3-ethoxyphenyl)acetonitrile
- FT-0676289
- SCHEMBL2294721
- EN300-1857700
- DTXSID60407253
-
- MDL： MFCD00016397
- Inchi： 1S/C10H11NO/c1-2-12-10-5-3-4-9(8-10)6-7-11/h3-5,8H,2,6H2,1H3
- InChI Key： MBJQDUQVRZNFHX-UHFFFAOYSA-N
- SMILES： O(CC)C1=CC=CC(CC#N)=C1
Computed Properties
- Exact Mass: 161.08400
- Monoisotopic Mass: 161.084063974g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 12
- Rotatable Bond Count: 3
- Complexity: 170
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.8
- Topological Polar Surface Area: 33Ų
Experimental Properties
- Density: 1,03 g/cm3
- Boiling Point: 103°C 1mm
- PSA: 33.02000
- LogP: 2.15138
3-Ethoxyphenylacetonitrile Security Information
- Hazardous Material transportation number：UN 3276
- Hazard Category Code： 20/21/22-36/37/38
- Safety Instruction： S26; S36/37/39
-
Hazardous Material Identification：
- HazardClass：IRRITANT
- Risk Phrases：R20/21/22; R36/37/38
3-Ethoxyphenylacetonitrile Customs Data
- HS CODE：2926909090
- Customs Data：
China Customs Code:
2926909090Overview:
2926909090 Other nitrile based compounds. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%
Declaration elements:
Product Name, component content, use to
Summary:
HS:2926909090 other nitrile-function compounds VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%
3-Ethoxyphenylacetonitrile Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Fluorochem | 138801-1g |
3-Ethoxyphenylacetonitrile |
74205-55-3 | 98% | 1g |
￡76.00 | 2022-02-28 | |
| Fluorochem | 138801-5g |
3-Ethoxyphenylacetonitrile |
74205-55-3 | 98% | 5g |
￡152.00 | 2022-02-28 | |
| Fluorochem | 138801-10g |
3-Ethoxyphenylacetonitrile |
74205-55-3 | 98% | 10g |
￡274.00 | 2022-02-28 | |
| Fluorochem | 138801-25g |
3-Ethoxyphenylacetonitrile |
74205-55-3 | 98% | 25g |
￡601.00 | 2022-02-28 | |
| Alichem | A019109771-25g |
2-(3-Ethoxyphenyl)acetonitrile |
74205-55-3 | 95% | 25g |
$319.28 | 2023-09-01 | |
| TRC | E895123-50mg |
3-Ethoxyphenylacetonitrile |
74205-55-3 | 50mg |
$ 50.00 | 2022-06-05 | ||
| TRC | E895123-100mg |
3-Ethoxyphenylacetonitrile |
74205-55-3 | 100mg |
$ 65.00 | 2022-06-05 | ||
| TRC | E895123-500mg |
3-Ethoxyphenylacetonitrile |
74205-55-3 | 500mg |
$ 160.00 | 2022-06-05 | ||
| abcr | AB150715-1 g |
3-Ethoxyphenylacetonitrile, 99%; . |
74205-55-3 | 99% | 1 g |
€168.90 | 2023-07-20 | |
| abcr | AB150715-5 g |
3-Ethoxyphenylacetonitrile, 99%; . |
74205-55-3 | 99% | 5 g |
€284.50 | 2023-07-20 |
3-Ethoxyphenylacetonitrile Suppliers
Amadis Chemical Company Limited
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(CAS:74205-55-3)3-Ethoxyphenylacetonitrile
Order Number:A1173472
Stock Status:in Stock
Quantity:5g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 01:25
Price ($):304.0
Email:sales@amadischem.com
3-Ethoxyphenylacetonitrile Related Literature
-
Yukiya Kitayama Polym. Chem., 2014,5, 2784-2792
-
Goonay Yousefalizadeh,Shideh Ahmadi,Nicholas J. Mosey,Kevin G. Stamplecoskie Nanoscale, 2021,13, 242-252
-
Abdelaziz Houmam,Emad M. Hamed Chem. Commun., 2012,48, 11328-11330
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Zhiyan Chen,Nan Wu,Yaobing Wang,Bing Wang,Yingde Wang J. Mater. Chem. A, 2018,6, 516-526
-
Partha Laskar,Christine Dufès Nanoscale Adv., 2021,3, 6007-6026
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Recommended suppliers
Amadis Chemical Company Limited
(CAS:74205-55-3)3-Ethoxyphenylacetonitrile
Purity:99%
Quantity:5g
Price ($):304.0